1,1'-[3-(4-chlorophenyl)-6-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-5,7-diyl]diethanone

• Molecular Formula: C21H17ClN4O3S
• Molecular Weight: 440.9 g/mol
• IUPAC Name: 1-[5-acetyl-3-(4-chlorophenyl)-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]ethanone
• InChI: InChI=1S/C21H17ClN4O3S/c1-12(27)19-18(14-6-10-17(29-3)11-7-14)25(13(2)28)26-20(23-24-21(26)30-19)15-4-8-16(22)9-5-15/h4-11H,1-3H3
• InChI Key: NKZFYMVKQHCUKA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N(N2C(=NN=C2S1)C3=CC=C(C=C3)Cl)C(=O)C)C4=CC=C(C=C4)OC

Description

1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE is a complex heterocyclic compound that belongs to the class of triazolothiadiazines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE typically involves the following steps:

Formation of the Triazole Ring: This step involves the cyclization of a hydrazine derivative with a suitable nitrile or carboxylic acid derivative to form the triazole ring.

Formation of the Thiadiazine Ring: The triazole intermediate is then reacted with a thiol or thioamide to form the thiadiazine ring.

Substitution Reactions: The final compound is obtained by introducing the acetyl, chlorophenyl, and methoxyphenyl groups through various substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or thioethers.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides are used under various conditions to introduce new functional groups.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of sulfoxides or sulfones, while reduction can yield thiols or thioethers.

Scientific Research Applications

1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE has several scientific research applications, including:

Medicinal Chemistry: This compound has shown potential as an anticancer, antiviral, and antimicrobial agent. It can be used as a lead compound for the development of new drugs.

Biology: It can be used in biological studies to understand its mechanism of action and its effects on various biological pathways.

Materials Science: The compound can be used in the development of new materials with unique properties, such as conductivity and fluorescence.

Mechanism of Action

The mechanism of action of 1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit specific enzymes involved in critical biological processes, leading to its therapeutic effects.

Receptor Binding: It may bind to specific receptors on the cell surface, modulating cellular signaling pathways.

DNA Interaction: The compound may interact with DNA, leading to changes in gene expression and cellular function.

Comparison with Similar Compounds

1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE can be compared with other similar compounds, such as:

1,2,4-Triazole Derivatives: These compounds share the triazole ring and have similar biological activities.

Thiadiazine Derivatives: These compounds share the thiadiazine ring and have similar chemical properties.

Chlorophenyl and Methoxyphenyl Derivatives: These compounds share the chlorophenyl and methoxyphenyl groups and have similar pharmacological profiles.

The uniqueness of 1-[7-ACETYL-3-(4-CHLOROPHENYL)-6-(4-METHOXYPHENYL)-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE lies in its specific combination of functional groups and its potential for diverse biological activities.